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Compound of Interest |

(3.4-
Compound Name: Difluorophenyl)methanesulfonyl
chloride
Cat. No.: B573915

An In-depth Technical Guide to the Safety Data for (3,4-Difluorophenyl)methanesulfonyl
chloride

This technical guide provides a comprehensive overview of the safety data for (3,4-
Difluorophenyl)methanesulfonyl chloride, catering to researchers, scientists, and
professionals in drug development. The information is compiled from Safety Data Sheets (SDS)
to ensure a high standard of accuracy and relevance.

Chemical Identification

(3,4-Difluorophenyl)methanesulfonyl chloride is a chemical compound utilized in various
research and development applications.[1]

Identifier

Value

Chemical Name

(3,4-Difluorophenyl)methanesulfonyl chloride

Synonyms

3,4-Difluorobenzylsulfonyl chloride[1][2]

CAS Number

163295-73-6[2]

Molecular Formula

C7H5CIF202S[1]

Molecular Weight

226.63 g/mol [1]
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Hazard Identification and Classification

The compound is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). It is crucial to understand these hazards to

ensure safe handling.

GHS Classification Summary

Hazard Class Category Hazard Statement
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage.[1][2]
) o H318: Causes serious eye
Serious Eye Damage/Irritation 1
damage.[1][2]
o H302: Harmful if swallowed.[1]
Acute Toxicity (Oral) 4
[2]
o N H312: Harmful in contact with
Acute Toxicity (Dermal) Not specified )
skin.[1]
Acute Toxicity (Inhalation) Not specified H332: Harmful if inhaled.[1]
) H290: May be corrosive to
Corrosive to Metals 1

metals.[2]

Signal Word:Danger|[3]

Precautionary Statements (selected)
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Code Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapours/spray.[1]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[1][4]
IF SWALLOWED: Rinse mouth. Do NOT induce
P301+P330+P331 N
vomiting.[1][4]
P302+P352 IF ON SKIN: Wash with soap and water.[1]
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[5]
Immediately call a POISON CENTER or
P310

doctor/physician.[1][3][5]

First-Aid Measures

Immediate medical attention is required in case of exposure.

Exposure Route

First-Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[5]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Call a physician

immediately.[6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call an
ophthalmologist.[5][6]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[5][7]
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Fire-Fighting Measures

Aspect

Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[5]

Unsuitable Extinguishing Media

Do not use a full water jet.[3] Contact with water

can liberate toxic gas.[7]

Specific Hazards

In case of fire, toxic fumes may form, including
carbon oxides, sulfur oxides, hydrogen chloride,

and hydrogen fluoride.[7][8]

Protective Equipment

Wear a self-contained breathing apparatus for

firefighting if necessary.[3][5]

Handling, Storage, and Disposal

Proper handling, storage, and disposal procedures are essential to minimize risks.

Safe Handling and Storage Workflow
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Safe Handling

Work in a well-ventilated area
(e.g., fume hood)

After Use
Safe Storage Waste Disposal
Wear appropriate PPE:

- Chemical-resistant gloves Keep container tightly sealed Absorb spills with inert material
- Safety goggles/face shield in original packaging (e.g., vermiculite)

- Lab coat

When Empty/Expired

Avoid all personal contact:

- Inhalation Store in a cool, dry, Dispose of contents/container

- Skin/eye contact well-ventilated area to an approved waste disposal plant
- Ingestion

i

Practice good hygiene:
- Do not eat, drink, or smoke
- Wash hands after handling

Store away from incompatible
materials (bases, oxidizing agents)

Protect from moisture

Click to download full resolution via product page

Caption: Workflow for safe handling, storage, and disposal.

Storage Recommendations
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Parameter Guideline

Store in original, tightly closed, corrosion-

Container _ _

resistant containers.[4][9]

Store under an inert gas. The compound is
Atmosphere ] N

moisture-sensitive.[3][4]

Store in a cool, dry place. Recommended
Temperature storage temperatures can range from 2-8°C to

as low as -18°C.[3][4]

. Avoid contact with water, strong oxidizing
Incompatibilities
agents, strong bases, and alcohols.[7][8]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are critical for safety.

Hierarchy of Controls

Engineering Controls
(Fume Hood, Ventilation)

Primary barrier

Administrative Controls
(Safe Work Practices, Training)

Secondary barrier

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page
Caption: Hierarchy of controls for managing exposure risk.

Personal Protective Equipment (PPE) Specifications
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Protection Type Specification
Safety glasses with side-shields (EN 166) or a
Eye/Face .
full-face shield.[3][5]
Chemical-resistant gloves (e.g., nitrile,
Hand )
neoprene) inspected before use.[5][9]
) Protective clothing or a complete suit protecting
Skin/Body

against chemicals.[5]

For higher-level exposures, use a respirator

Respirator
P Y such as type ABEK (EN 14387).[3]

Physical and Chemical Properties

Limited public data is available for the specific physical properties of this compound. However,
related compounds are typically solids or liquids at room temperature. For instance, the related
compound 2,4-Difluorobenzylsulphonyl chloride has a melting point of 40-41°C.

Stabili | .

Aspect Description

Reacts with water, steam, and alkali.[10] May be

Reactivity
corrosive to metals.[2]

Stable under recommended storage conditions.

Chemical Stabilit
Y [7] It is sensitive to moisture.[4][7]

Conditions to Avoid Exposure to moist air or water.[7]

] ) Strong oxidizing agents, strong bases, alcohols,
Incompatible Materials ]
and amines.[7][8]

When heated or in contact with water, it may
Hazardous Decomposition produce toxic fumes of hydrogen chloride,
hydrogen fluoride, and sulfur oxides.[7][8]

Toxicological Information
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This substance is harmful if swallowed, inhaled, or in contact with skin, and causes severe skin
and eye damage.[1]

Logical Relationship of Hazards and Health Effects

(3,4-Difluorophenyl)
methanesulfonyl chloride

Primary Hazahqs

Acutely Toxic

Corrosive (H314) (H302, H312, H332)

Health Effects

Severe Skin Burns Serious Eye Damage Respiratory Tract Irritation

Harm if Swallowed/
Absorbed

Click to download full resolution via product page

Caption: Relationship between chemical hazards and health effects.

Experimental Protocols

Detailed experimental protocols for this specific substance are not publicly available in the
provided SDS. Safety data, such as toxicity, are typically determined using standardized test
guidelines, such as those established by the Organisation for Economic Co-operation and
Development (OECD).

o Acute Oral Toxicity: Generally determined by OECD Test Guideline 423.

o Skin Corrosion/Irritation: Assessed using methods like OECD Test Guideline 431 (In Vitro
Skin Corrosion) or 439 (In Vitro Skin Irritation).

o Serious Eye Damage/Irritation: Evaluated through protocols like OECD Test Guideline 437
(Bovine Corneal Opacity and Permeability Test).
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These standardized methods ensure that data is reproducible and comparable across different
substances and laboratories.

Ecological Information

There is no specific data available regarding the ecological effects of (3,4-
Difluorophenyl)methanesulfonyl chloride.[11] It is advised to prevent the substance from
entering drains or the environment.[5]

Transport Information

This material is regulated for transport.

Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

CORROSIVE
ADR/RID/IMDG/I SOLID, ACIDIC,

UN3261[5] 8[5] [5]
ATA ORGANIC,

N.0.S.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(3,4-Difluorophenyl)methanesulfonyl chloride safety
data sheet (SDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b573915#3-4-difluorophenyl-methanesulfonyl-
chloride-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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